Cas no 1354024-41-1 (N-[1-((S)-2-Amino-3-methyl-butyryl)-pyrrolidin-2-ylmethyl]-acetamide)

• Product Name: N-[1-((S)-2-Amino-3-methyl-butyryl)-pyrrolidin-2-ylmethyl]-acetamide
• CAS No: 1354024-41-1
• MF: C₁₂H₂₃N₃O₂
• MW: 241.329922914505
• CID: 2163153
• Update Time: 2025-06-14

N-[1-((S)-2-Amino-3-methyl-butyryl)-pyrrolidin-2-ylmethyl]-acetamide Chemical and Physical Properties

Names and Identifiers

• N-[1-((s)-2-amino-3-methyl-butyryl)-pyrrolidin-2-ylmethyl]-acetamide
• N-((1-((S)-2-Amino-3-methylbutanoyl)pyrrolidin-2-yl)methyl)acetamide
• AM96970
• N-[1-((S)-2-Amino-3-methylbutyryl)pyrrolidin-2-ylmethyl]acetamide
• N-[1-((S)-2-Amino-3-methyl-butyryl)-pyrrolidin-2-ylmethyl]-acetamide

• Inchi： 1S/C12H23N3O2/c1-8(2)11(13)12(17)15-6-4-5-10(15)7-14-9(3)16/h8,10-11H,4-7,13H2,1-3H3,(H,14,16)/t10?,11-/m0/s1
• InChI Key： DLJRDSPAKPABOT-DTIOYNMSSA-N
• SMILES： O=C([C@H](C(C)C)N)N1CCCC1CNC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 292
• Topological Polar Surface Area: 75.4

Additional information on N-[1-((S)-2-Amino-3-methyl-butyryl)-pyrrolidin-2-ylmethyl]-acetamide

Comprehensive Overview of N-[1-((S)-2-Amino-3-methyl-butyryl)-pyrrolidin-2-ylmethyl]-acetamide (CAS No. 1354024-41-1)

N-[1-((S)-2-Amino-3-methyl-butyryl)-pyrrolidin-2-ylmethyl]-acetamide, identified by its CAS No. 1354024-41-1, is a specialized organic compound gaining attention in pharmaceutical and biochemical research. This molecule features a unique structure combining a pyrrolidine ring with an acetamide moiety, making it a promising candidate for drug discovery and peptide synthesis. Its chiral center and methyl-butyryl side chain contribute to its stereoselective interactions, a hot topic in modern medicinal chemistry.

Recent studies highlight the growing interest in N-[1-((S)-2-Amino-3-methyl-butyryl)-pyrrolidin-2-ylmethyl]-acetamide as a building block for protease inhibitors and GPCR-targeted therapies. Researchers are particularly intrigued by its potential role in modulating protein-protein interactions (PPIs), a frontier in treating complex diseases. The compound's hydrogen-bonding capacity and conformational flexibility align with current trends in structure-based drug design, answering frequent search queries about "novel scaffolds for drug development."

From a synthetic chemistry perspective, CAS 1354024-41-1 demonstrates remarkable stability under physiological conditions, addressing common concerns about metabolic degradation in drug candidates. Its pyrrolidin-2-ylmethyl segment shows affinity for enzyme active sites, while the acetamide group enhances solubility – a crucial factor frequently searched in relation to "bioavailability improvement strategies." These properties make it valuable for developing orally active compounds, a major focus area in pharmaceutical R&D.

The compound's stereospecificity (noted by the (S)-configuration) has sparked discussions in academic circles about its potential for creating enantiomerically pure therapeutics. This aligns with industry demands for chiral drugs, as evidenced by increasing searches for "single-enantiomer pharmaceuticals." Analytical techniques like HPLC and chiral chromatography are essential for characterizing this molecule, topics frequently queried by quality control professionals.

In biochemical applications, N-[1-((S)-2-Amino-3-methyl-butyryl)-pyrrolidin-2-ylmethyl]-acetamide serves as a valuable intermediate for peptide mimetics development. Its structural features mimic natural amino acid side chains, making it relevant to current research on peptidomimetic drugs – a trending subject in drug discovery forums. The 3-methyl-butyryl group particularly resembles leucine derivatives, explaining its potential in enzyme inhibition studies.

From a commercial standpoint, the compound's CAS registry number 1354024-41-1 facilitates precise identification in global chemical databases. Suppliers often highlight its high purity grade (>98%) and suitability for GMP synthesis, addressing frequent purchaser concerns about "research chemical quality standards." The growing market for custom synthesis services has increased visibility for this niche compound.

Environmental and safety profiles of 1354024-41-1 show compliance with REACH regulations, a critical consideration for European researchers. Its non-hazardous classification under standard handling conditions responds to laboratory safety queries, while its stability data meets requirements for long-term storage – practical information highly sought after by inventory managers.

Future research directions for N-[1-((S)-2-Amino-3-methyl-butyryl)-pyrrolidin-2-ylmethyl]-acetamide may explore its utility in targeted drug delivery systems, particularly for CNS disorders. The pyrrolidine scaffold's potential to cross the blood-brain barrier makes it interesting for neurological applications, a subject generating increasing search traffic. Computational studies of its molecular docking properties could further illuminate its therapeutic potential.

In conclusion, CAS 1354024-41-1 represents a versatile chemical entity bridging multiple disciplines. Its structural complexity and functional diversity position it as a valuable tool for addressing current challenges in precision medicine and rational drug design, making it a compound worth watching in coming years.